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Compound of Interest

Compound Name: Benzophenone-2

Cat. No.: B1218759 Get Quote

Essential Safety and Handling Guide for
Benzophenone-2
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Benzophenone-2 (CAS No. 131-55-5). The following information is

compiled to ensure the safe handling of this chemical in a laboratory setting, prioritizing the

well-being of researchers, scientists, and drug development professionals.

Disclaimer: Comprehensive safety data for Benzophenone-2 is limited. The European

Scientific Committee on Consumer Safety (SCCS) has indicated concerns regarding its

potential genotoxicity and endocrine activity, and as such, could not conclude on its safety.[1]

Therefore, handling this chemical requires a cautious approach, and a thorough, specific risk

assessment should be conducted before any use. Much of the following guidance is based on

the safety information for the closely related compound, Benzophenone (CAS No. 119-61-9),

and general best practices for handling potentially hazardous chemical powders.

Hazard and Exposure Data
Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for

Benzophenone-2, the following table summarizes known hazards and general protective

measures. Information for Benzophenone is included for reference and should be used to

inform a conservative safety approach.
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Parameter
Information for
Benzophenone-2

Information for
Benzophenone (for
reference)

Source

GHS Hazard

Statements

Data not available.

Potential for

genotoxicity and

endocrine activity.[1]

Suspected of causing

cancer. Very toxic to

aquatic life with long-

lasting effects.

[2][3]

Signal Word Data not available Danger [4]

Physical Form

Reported as a

fragrance ingredient,

UV-filter, and light

stabilizer.[1]

White to off-white

crystalline powder.
[5]

Permissible Exposure

Limit (PEL)
Data not available Data not available

Threshold Limit Value

(TLV)
Data not available Data not available

Immediately

Dangerous to Life or

Health (IDLH)

Data not available Data not available

Glove Material

Data not available.

Select gloves resistant

to organic

compounds.

Chemical-resistant

gloves (e.g., nitrile,

neoprene) are

recommended.

[5]

Personal Protective Equipment (PPE) Selection
Proper selection and use of PPE are critical to minimize exposure. The following are minimum

requirements for handling Benzophenone-2.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[2][5]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[5] Inspect

gloves for any tears or punctures before use.[5]
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Body Protection: A fully buttoned laboratory coat is required to protect against skin contact.

[5][6]

Respiratory Protection: Conduct all manipulations of the solid compound that may generate

dust within a chemical fume hood to minimize inhalation exposure.[5][6] If a fume hood is not

available or if dust generation is significant, a NIOSH/MSHA-approved respirator should be

used.[6]

Experimental Protocols: Step-by-Step Handling
Procedures

Risk Assessment: Conduct a task-specific risk assessment before beginning any work.

Fume Hood: Ensure a chemical fume hood is available and functioning correctly.[5]

Safety Equipment: Locate the nearest eyewash station and safety shower.[5]

Gather Materials: Assemble all necessary PPE, handling equipment (e.g., spatulas, weighing

papers), and waste containers before handling the chemical.

Donning PPE: Put on a lab coat, followed by safety glasses/goggles, and finally, gloves.

Weighing and Transferring:

Perform all weighing and transferring of solid Benzophenone-2 inside a chemical fume

hood to control dust.[5]

Use a spatula for transferring the powder. Avoid scooping or pouring in a manner that

creates airborne dust.[5]

If dissolving in a solvent, add the solid to the solvent slowly to avoid splashing.

Container: Keep the container tightly closed when not in use.[6][7]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[5]

[7]
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Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.[5]

Spill and Emergency Procedures
Small Spills (Solid):

Alert personnel in the immediate area.[5]

Wearing appropriate PPE, gently sweep or scoop the solid material to avoid creating dust.

[5]

Collect the material into a labeled container for hazardous waste.[5]

Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in

the hazardous waste container.[5]

Skin Contact:

Immediately flush the affected skin with plenty of water for at least 15 minutes.[2][8]

Remove contaminated clothing.[2]

If skin irritation occurs, seek medical advice.[2]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][8]

Seek medical attention.[2]

Inhalation:

Move the exposed individual to fresh air.[2]

If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[2]

Seek medical advice if discomfort or irritation persists.[2]
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Ingestion:

Rinse mouth thoroughly with water.[2]

Do NOT induce vomiting.[2]

Seek immediate medical attention.[6]

Disposal Plan
Dispose of all waste containing Benzophenone-2 in accordance with institutional and local

regulations for chemical waste.[5]

Solid Waste:

Collect unused or contaminated solid Benzophenone-2 in a clearly labeled, sealed

container for hazardous waste.[5]

Label the container as "Hazardous Waste" and include the chemical name.[5]

Contaminated Materials:

Dispose of contaminated gloves, weighing papers, and other disposable materials in a

designated solid hazardous waste container.[5]

Solutions:

Collect solutions containing Benzophenone-2 in a labeled container for liquid chemical

waste. Do not pour down the drain.[4][7]

Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal company to arrange for waste pickup.[9]

Provide the Safety Data Sheet (or this guide if an SDS is unavailable) to the waste

disposal service.[9] Incineration in a chemical incinerator with an afterburner and scrubber

is a common disposal method for such compounds.[9]
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Caption: Workflow for the safe handling and disposal of Benzophenone-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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